N-(3-acetylphenyl)-2-thiophen-2-ylacetamide
Overview
Description
N-(3-acetylphenyl)-2-thiophen-2-ylacetamide is an aromatic ketone.
Scientific Research Applications
Antitubercular Activity
N-(3-acetylphenyl)-2-thiophen-2-ylacetamide and its derivatives have been evaluated for their antitubercular properties. A series of compounds in this category showed in vitro antibacterial activity against Mycobacterium tuberculosis. Compounds such as 2, 3, 7, 8, 11, 12, 15, 16, and 20 exhibited activity between 25 and 100 microg/mL, suggesting their potential as new lead compounds in the fight against multidrug-resistant tuberculosis (Lourenço et al., 2007).
DNA Binding and Gene Delivery
In the context of gene delivery, cationic polythiophene derivatives, including those related to this compound, have been developed. A specific water-soluble cationic polythiophene derivative demonstrated the ability to bind DNA and form polyplexes, indicating its potential use as a theranostic gene delivery vehicle (Carreon et al., 2014).
Antioxidant and Antimicrobial Properties
A study on a novel heterocyclic amide derivative of this compound showed significant antioxidant and antimicrobial properties. The compound exhibited moderate antioxidant activity and significant antimicrobial activity against both Gram-positive and Gram-negative bacterial strains, as well as against yeasts (Cakmak et al., 2022).
Optoelectronic Properties
Thiazole-based polythiophenes, closely related to this compound, have been synthesized and their optoelectronic properties investigated. These materials have potential applications in electronic devices due to their favorable optical band gaps and switching time properties (Camurlu & Guven, 2015).
Antitumor Activity
Derivatives of this compound have been explored for their antitumor potential. Various synthesized thiophene derivatives showed inhibitory activity against human tumor cell lines, such as hepatocellular carcinoma and breast cancer, suggesting their relevance in cancer research (Khalifa & Algothami, 2020).
Synthesis and Characterization
Studies have also focused on the synthesis, structural investigation, and characterization of compounds within this chemical class. Such research is crucial for understanding the properties and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Fenga, 2007).
properties
Molecular Formula |
C14H13NO2S |
|---|---|
Molecular Weight |
259.33g/mol |
IUPAC Name |
N-(3-acetylphenyl)-2-thiophen-2-ylacetamide |
InChI |
InChI=1S/C14H13NO2S/c1-10(16)11-4-2-5-12(8-11)15-14(17)9-13-6-3-7-18-13/h2-8H,9H2,1H3,(H,15,17) |
InChI Key |
RTOCXMYDWNDHFW-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=CS2 |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=CS2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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